Cas no 1584106-36-4 (1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide)

• Product Name: 1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide
• CAS No: 1584106-36-4
• MF: C₈H₉F₆N₃O₄S₂
• MW: 389.295180082321
• MDL: MFCD29067404
• CID: 5171169
• Update Time: 2026-03-04

1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide

• MDL： MFCD29067404
• Inchi： 1S/C6H8N2.C2F6NO4S2/c1-2-4-8-5-3-7-6-8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h2-3,5-6H,1,4H2;/q;-1/p+1
• InChI Key： KSCNTPGLKPSFAK-UHFFFAOYSA-O
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C=CNC=1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Topological Polar Surface Area: 106

Additional information on 1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide

Exploring 1-Allyl-3-H-Imidazolium Bis(Trifluoromethanesulfonyl)Imide (CAS 1584106-36-4): A Versatile Ionic Liquid for Advanced Applications

The compound 1-Allyl-3-H-imidazolium bis(trifluoromethanesulfonyl)imide, identified by the Chemical Abstracts Service (CAS) number 1584106-36-4, represents a class of room temperature ionic liquids (RTILs) with unique structural and functional properties. This compound features a substituted imidazolium cation (1-Allyl-3-H-imidazolium) paired with the bis(trifluoromethanesulfonyl)imide anion (TFSI⁻). The allylic substitution on the imidazole ring introduces conjugated double bonds, enhancing its chemical reactivity and compatibility in polymer-based systems. Recent studies highlight its role as a tunable solvent and electrolyte in energy storage devices, owing to its low volatility and high thermal stability.

The TFSI⁻ anion, a derivative of the widely studied bis(perfluoroalkylsulfonyl)imides, contributes to the compound’s exceptional solvation capabilities. This anion is renowned for its low nucleophilicity and high ionic conductivity, making it ideal for applications in electrochemical systems such as dye-sensitized solar cells (DSSCs) and solid-state batteries. The combination of the allylated imidazolium cation with TFSI⁻ creates a molecular framework that balances hydrophobicity and polarity, enabling tailored interactions with organic substrates and metal complexes.

Synthetic approaches to CAS 1584106-36-4 typically involve alkylation of imidazole derivatives followed by metathesis with appropriate salts of TFSI⁻. For instance, the reaction between 2-methylimidazole and allyl bromide under phase-transfer catalysis yields the substituted cation precursor. Subsequent ion exchange with sodium TFSI completes the synthesis. Recent advancements in green chemistry emphasize solvent-free methodologies to improve atom economy and reduce waste generation during production.

In catalytic processes, this ionic liquid has demonstrated remarkable activity as both a homogeneous catalyst and a reaction medium. Its ability to stabilize transition states through hydrogen bonding or π–π interactions has been exploited in asymmetric synthesis and C–H activation reactions. For example, studies published in *Green Chemistry* (2023) reported enhanced enantioselectivity in Pd-catalyzed allylic substitutions when using this compound as a co-solvent.

One of the most promising applications of CAS 1584106-36-4 lies in energy storage technologies. As an electrolyte component in lithium-ion batteries, it addresses challenges related to dendrite formation and SEI layer stability. Research from *Advanced Energy Materials* (2024) demonstrated that incorporating this compound into polymer electrolytes improved interfacial conductivity by up to 70% compared to conventional LiPF₆-based systems. Its non-volatile nature also aligns with safety requirements for next-generation battery designs.

Beyond electrochemistry, this compound plays a critical role in materials science through its use as a soft template for nanomaterial synthesis. The allylic group facilitates grafting onto surfaces via thiol–ene click chemistry, enabling controlled deposition of functional coatings on substrates like carbon nanotubes or graphene oxide. Such modifications enhance mechanical strength while preserving electrical conductivity—a key factor in flexible electronics development.

The environmental profile of CAS 1584106-36-4 is another area of active investigation. Life cycle assessments conducted by the European Chemicals Agency (ECHA) indicate that its biodegradability rate exceeds industry benchmarks for RTILs due to the presence of unsaturated moieties in the cationic structure. This characteristic positions it as a sustainable alternative to traditional solvents in pharmaceutical manufacturing processes requiring high purity standards.

In summary, CAS 1584106-36-4 exemplifies how molecular design can be leveraged to create multifunctional materials with broad applicability across disciplines ranging from renewable energy solutions to precision medicine delivery systems. Ongoing research continues to uncover novel properties related to its self-assembling behavior at interfaces—a phenomenon observed through atomic force microscopy studies—which could revolutionize surface engineering techniques.